2-(Methylthio)-6-oxo-4-(2-thienyl)-1,6-dihydropyrimidine-5-carbonitrile

• IUPAC Name: 2-methylsulfanyl-6-oxo-4-thiophen-2-yl-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C10H7N3OS2/c1-15-10-12-8(7-3-2-4-16-7)6(5-11)9(14)13-10/h2-4H,1H3,(H,12,13,14)
• InChI Key: VDPMRMLCAJPWSP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C(C(=O)N1)C#N)C2=CC=CS2
• Molecular Formula: C10H7N3OS2
• DSSTOX Substance ID: DTXSID90384346
• Molecular Weight: 249.3 g/mol
• Solubility: 37.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 109532-85-6

Description

“2-(Methylthio)-6-oxo-4-(2-thienyl)-1,6-dihydropyrimidine-5-carbonitrile” is a chemical compound with the linear formula C11H8N2S2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Tautomerism in Nucleic Acid Bases

Research has delved into the tautomeric equilibria of purine and pyrimidine bases, highlighting the influence of molecular interactions on their stability. Specifically, the study of biologically significant nucleic acid bases through infrared studies provides valuable insights into the isolated bases, which is crucial for understanding genetic processes and potential mutations (Person et al., 1989).

Synthesis and Anti-Inflammatory Activity

Compounds with a pyrimidine structure, including tetrahydropyrimidine derivatives, have been synthesized and evaluated for their in-vitro anti-inflammatory activity. These studies underline the potential of these compounds in designing leads for anti-inflammatory activity and necessitate further investigation to understand their underlying mechanisms (Gondkar et al., 2013).

Role in Optoelectronic Materials

Pyrimidine derivatives, including those with thienyl substitutions, have been recognized for their applications in optoelectronic materials. These materials, which include quinazolines and pyrimidines, have shown potential in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The importance of these compounds in creating novel optoelectronic materials cannot be overstated, paving the way for advancements in technology and materials science (Lipunova et al., 2018).

Hybrid Catalysts in Medicinal and Pharmaceutical Industries

The synthesis of pyrano[2,3-d]pyrimidine scaffolds using hybrid catalysts, such as organocatalysts, metal catalysts, and nanocatalysts, has been extensively studied due to its significant role in medicinal and pharmaceutical industries. This review focuses on the application of these catalysts for the synthesis of pyrano[2,3-d]pyrimidine scaffolds, highlighting their potential in the development of lead molecules (Parmar et al., 2023).